Cas no 878702-96-6 (2-{1-(3-chloro-4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(2-hydroxyethyl)acetamide)

2-{1-(3-Chloro-4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(2-hydroxyethyl)acetamide is a specialized organic compound featuring a tetrazole core linked to a chloro-methylphenyl group and an acetamide moiety with a hydroxyethyl substituent. Its structural design combines a sulfanyl bridge and polar functional groups, enhancing solubility and reactivity for applications in medicinal chemistry and agrochemical research. The presence of the tetrazole ring contributes to metabolic stability, while the chloro-methylphenyl group may influence binding affinity in biological systems. The hydroxyethyl side chain improves hydrophilicity, facilitating formulation. This compound is of interest for its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators.
2-{1-(3-chloro-4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(2-hydroxyethyl)acetamide structure
878702-96-6 structure
Product Name:2-{1-(3-chloro-4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(2-hydroxyethyl)acetamide
CAS No:878702-96-6
MF:C12H14ClN5O2S
MW:327.789859294891
CID:5448814
Update Time:2025-05-26

2-{1-(3-chloro-4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(2-hydroxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[1-(3-chloro-4-methylphenyl)tetrazol-5-yl]sulfanyl-N-(2-hydroxyethyl)acetamide
    • 2-{1-(3-chloro-4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(2-hydroxyethyl)acetamide
    • Inchi: 1S/C12H14ClN5O2S/c1-8-2-3-9(6-10(8)13)18-12(15-16-17-18)21-7-11(20)14-4-5-19/h2-3,6,19H,4-5,7H2,1H3,(H,14,20)
    • InChI Key: WQZOCRWQNOSRDG-UHFFFAOYSA-N
    • SMILES: C(NCCO)(=O)CSC1N(C2=CC=C(C)C(Cl)=C2)N=NN=1

2-{1-(3-chloro-4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(2-hydroxyethyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3040-4614-2μmol
2-{[1-(3-chloro-4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-N-(2-hydroxyethyl)acetamide
878702-96-6 90%+
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F3040-4614-3mg
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F3040-4614-4mg
2-{[1-(3-chloro-4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-N-(2-hydroxyethyl)acetamide
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F3040-4614-10mg
2-{[1-(3-chloro-4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-N-(2-hydroxyethyl)acetamide
878702-96-6 90%+
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F3040-4614-15mg
2-{[1-(3-chloro-4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-N-(2-hydroxyethyl)acetamide
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2-{1-(3-chloro-4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(2-hydroxyethyl)acetamide Related Literature

Additional information on 2-{1-(3-chloro-4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(2-hydroxyethyl)acetamide

Research Brief on 2-{1-(3-chloro-4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(2-hydroxyethyl)acetamide (CAS: 878702-96-6)

Recent studies on the compound 2-{1-(3-chloro-4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(2-hydroxyethyl)acetamide (CAS: 878702-96-6) have highlighted its potential applications in medicinal chemistry and drug development. This molecule, characterized by its unique tetrazole and acetamide functional groups, has been investigated for its pharmacological properties, including its role as a potential enzyme inhibitor and its interactions with biological targets.

The synthesis and structural elucidation of this compound have been detailed in recent publications, with a focus on optimizing its yield and purity for further biological evaluation. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its molecular structure and stability under various conditions. These studies provide a solid foundation for understanding its chemical behavior and reactivity.

In vitro studies have demonstrated that 2-{1-(3-chloro-4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(2-hydroxyethyl)acetamide exhibits promising inhibitory activity against specific enzymes involved in inflammatory pathways. Researchers have also explored its potential as a lead compound for the development of novel anti-inflammatory and anticancer agents. The compound's ability to modulate key signaling pathways has been a focal point of these investigations.

Further research has delved into the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary results suggest favorable bioavailability and low toxicity, making it a viable candidate for further preclinical studies. However, challenges such as metabolic stability and potential off-target effects remain to be addressed in subsequent research phases.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of this compound's therapeutic potential. Recent patents and clinical trial registrations indicate growing interest in its application for treating chronic diseases. These developments underscore the importance of continued investment in research and development to fully realize its clinical benefits.

In conclusion, 2-{1-(3-chloro-4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(2-hydroxyethyl)acetamide represents a promising candidate in the field of medicinal chemistry. Its unique structural features and biological activities warrant further investigation to elucidate its mechanisms of action and optimize its therapeutic efficacy. Future studies should focus on overcoming existing challenges and advancing this compound through the drug development pipeline.

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